
Application Notes and Protocols: Preparation of
1% Dimethylglyoxime Solution in Ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel dimethylglyoxime

Cat. No.: B1143609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylglyoxime (DMG) is a highly selective and sensitive chelating agent widely used in

analytical chemistry for the qualitative and quantitative determination of nickel (II) ions.[1][2][3]

[4] It forms a characteristic bright red precipitate with nickel in a slightly alkaline solution, a

reaction that has been a cornerstone of gravimetric and colorimetric analysis for over a century.

[1] This 1% (w/v) solution of dimethylglyoxime in ethanol is a standard reagent for this purpose.

In pharmaceutical and drug development, precise quantification of metal ion impurities, such as

nickel, is critical to ensure the safety and efficacy of therapeutic products. Nickel can be a

contaminant from manufacturing processes, and its detection is essential for quality control.[5]

[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of a 1%

(w/v) dimethylglyoxime solution in ethanol.
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Parameter Value Units Notes

Dimethylglyoxime

(C₄H₈N₂O₂)
1.0 g

Per 100 mL of final

solution

Ethanol (95% or

absolute)
100 mL

Concentration 1 % (w/v)

Molar Mass of

Dimethylglyoxime
116.12 g/mol [2][7]

Boiling Point of

Solution
~78 °C [8]

Shelf Life 12 months
When stored

properly[9]

Experimental Protocol
This protocol details the step-by-step procedure for the preparation of a 1% (w/v)

dimethylglyoxime solution in ethanol.

3.1. Materials and Equipment

Dimethylglyoxime (ACS grade)

Ethanol (95% or absolute, ACS grade)

Analytical balance

100 mL volumetric flask with stopper

Beaker

Glass stirring rod

Weighing paper or boat
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Spatula

Funnel

Wash bottle with ethanol

Amber glass storage bottle

3.2. Procedure

Weighing Dimethylglyoxime: Accurately weigh 1.0 g of dimethylglyoxime powder using an

analytical balance.

Dissolution: Transfer the weighed dimethylglyoxime into a clean, dry beaker. Add

approximately 70-80 mL of ethanol to the beaker.

Stirring: Stir the mixture with a glass stirring rod until the dimethylglyoxime is completely

dissolved. Gentle warming in a water bath can aid dissolution, but do not boil.

Transfer to Volumetric Flask: Carefully transfer the dissolved solution into a 100 mL

volumetric flask using a funnel.

Rinsing: Rinse the beaker, stirring rod, and funnel with small portions of ethanol, transferring

the rinsings into the volumetric flask to ensure a quantitative transfer.

Dilution to Volume: Add ethanol to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization: Stopper the volumetric flask and invert it several times to ensure the

solution is thoroughly mixed and homogenous.

Storage: Transfer the prepared solution to a properly labeled amber glass bottle for storage.

The label should include the name of the solution, concentration, date of preparation, and

initials of the preparer.

3.3. Safety Precautions
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Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves when handling dimethylglyoxime and ethanol.[8][10]

Ventilation: Prepare the solution in a well-ventilated area or under a fume hood to avoid

inhalation of ethanol vapors.[8][11][12]

Fire Hazard: Ethanol is a highly flammable liquid.[8][11][12] Keep the solution away from

open flames, sparks, and other sources of ignition.[8][11][12]

Handling: Avoid contact with skin and eyes.[10] In case of contact, rinse the affected area

thoroughly with water.[10]

Disposal: Dispose of the solution and any waste materials in accordance with local, state,

and federal regulations.[10][12][13]

Diagrams
4.1. Experimental Workflow
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Caption: Workflow for preparing a 1% dimethylglyoxime solution in ethanol.

4.2. Nickel Detection Pathway
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Qualitative Detection of Nickel (II)
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Caption: Signaling pathway for the detection of Nickel (II) ions.

Application in Nickel Detection
The primary application of this solution is the detection and quantification of nickel. The

reaction is highly specific and sensitive.

5.1. Qualitative Analysis

A few drops of the 1% dimethylglyoxime solution are added to a sample solution containing

nickel ions. The solution is then made slightly alkaline with the addition of ammonia or

ammonium hydroxide. The formation of a characteristic bright red or raspberry-colored

precipitate confirms the presence of nickel.[1][14]

5.2. Quantitative Analysis (Gravimetric Method)

For quantitative analysis, an excess of the 1% dimethylglyoxime solution is added to a known

volume of the nickel-containing sample. The solution is heated gently and then made alkaline

to ensure complete precipitation of the nickel-dimethylglyoxime complex. The precipitate is then

filtered, washed, dried, and weighed. The mass of nickel in the original sample can be

calculated from the mass of the precipitate.

5.3. Interferences
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While the reaction is highly specific for nickel, strong oxidizing agents can interfere with the

reaction. The presence of some other metal ions, such as copper(II), cobalt(II), and

palladium(II), can also form colored complexes with dimethylglyoxime, although the

characteristic red precipitate is unique to nickel under these conditions.[9] In acidic solutions,

palladium may precipitate as a yellow complex. Iron(III) can interfere by precipitating as ferric

hydroxide in the alkaline solution; this can be prevented by the addition of a masking agent like

tartaric or citric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 1%
Dimethylglyoxime Solution in Ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143609#preparation-of-1-dimethylglyoxime-
solution-in-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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